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Compound of Interest

Compound Name: 2,2-Diphenyl-cyclopentanone

Cat. No.: B092254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of cyclopentanone

and cyclopentanol derivatives, focusing on their anticancer, anti-inflammatory, and antimicrobial

properties. The information is compiled from various studies to offer an objective overview

supported by available experimental data.

Introduction
Cyclopentanone and cyclopentanol rings are key structural motifs in a wide array of biologically

active compounds. The presence of a ketone or hydroxyl group on the five-membered

carbocyclic ring significantly influences the molecule's polarity, reactivity, and ability to interact

with biological targets. This guide explores the differences in the biological profiles of

derivatives containing these two functional groups, providing insights for drug discovery and

development.

Anticancer Activity
Derivatives of both cyclopentanone and cyclopentanol have been investigated for their

potential as anticancer agents. The cyclopentenone moiety, an α,β-unsaturated ketone, is a

recurring feature in many natural and synthetic compounds exhibiting cytotoxic activity. This
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activity is often attributed to the ability of the electrophilic double bond to act as a Michael

acceptor, reacting with nucleophilic residues in biological macromolecules.

Comparative Data on Anticancer Activity

Compound
Class

Derivative
Cancer Cell
Line

IC50 (µM) Reference

Cyclopentanone
Diarylidenecyclo

pentanone (Io)
HeLa 8.73 ± 0.06 [1]

Cyclopentanone
Diarylidenecyclo

pentanone (It)
HeLa 12.55 ± 0.31 [1]

Cyclopentanone
Diarylidenecyclo

pentanone (Iu)
HeLa 11.47 ± 0.15 [1]

Cyclopentanol

Data not

available in a

directly

comparable

context

- - -

Note: Direct comparative studies with IC50 values for analogous cyclopentanol derivatives

against the same cancer cell lines were not readily available in the searched literature.

Signaling Pathways in Anticancer Activity

Cyclopentenone derivatives often exert their anticancer effects by modulating key signaling

pathways involved in cell proliferation, apoptosis, and inflammation. The NF-κB and MAPK

signaling pathways are prominent targets.
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Inflammatory Stimuli (e.g., LPS)

Signaling Cascades
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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